11-Dehydroxyisomogroside V

• Molecular Formula: C60H102O28
• Molecular Weight: 1271.4 g/mol
• InChI: InChI=1S/C60H102O28/c1-24(9-13-35(57(4,5)78)86-55-50(88-54-47(76)42(71)38(67)30(21-63)82-54)43(72)39(68)32(84-55)23-79-51-45(74)40(69)36(65)28(19-61)80-51)25-15-16-60(8)33-12-10-26-27(58(33,6)17-18-59(25,60)7)11-14-34(56(26,2)3)85-52-48(77)44(73)49(31(22-64)83-52)87-53-46(75)41(70)37(66)29(20-62)81-53/h10,24-25,27-55,61-78H,9,11-23H2,1-8H3/t24-,25-,27-,28-,29-,30-,31-,32-,33-,34+,35-,36-,37-,38-,39-,40+,41+,42+,43+,44-,45-,46-,47-,48-,49-,50-,51-,52+,53+,54+,55+,58+,59-,60+/m1/s1
• InChIKey: LTRZINLOFYUEQL-BLUOLJCSSA-N

11-Dehydroxyisomogroside V: Structural Identity and Sourcing

11-Dehydroxyisomogroside V (also known as 11-deoxyisomogroside V, CAS: 1628293-32-2) is a minor cucurbitane-type triterpene glycoside isolated from the fruit of *Siraitia grosvenorii* (monk fruit) [1]. It belongs to the mogroside family, a group of compounds known for their intense sweetness and various potential health benefits. Its molecular formula is C60H102O28, with a molecular weight of 1271.44 g/mol [1]. As a structurally characterized compound, its identity has been rigorously confirmed through extensive NMR (COSY, TOCSY, HSQC, HMBC) and mass spectral analyses [1].

Product Identity HPLC-verified analytical reference standard

Origin & Characterization NMR-characterized cucurbitane glycoside from Siraitia grosvenorii (monk fruit)

Use Context For natural product profiling, SAR studies, and research-grade procurement

• [1] Prakash, I.; Chaturvedula, V.S.P. Additional New Minor Cucurbitane Glycosides from Siraitia grosvenorii. Molecules 2014, 19, 3669-3680. View Source

Why Mogroside V Cannot Substitute for 11-Dehydroxyisomogroside V

Within the mogroside family, even minor structural modifications can lead to profound changes in biological activity and physicochemical properties. For instance, the simple removal of a hydroxyl group at the C-11 position to create 11-deoxymogroside V distinguishes it from mogroside V [1], but the functional consequences of this change remain unknown. Furthermore, the class is known to have extreme variations in sweetness, with mogroside V being ~378 times sweeter than sucrose, while 11-oxo-mogroside V is only ~68 times sweeter [2]. Similarly, maltase inhibitory activity (IC50) varies widely among mogrosides, from 1.6 mM (mogroside III) to 14 mM (mogroside V), while the aglycone mogrol shows no inhibition [2]. Therefore, assuming that 11-dehydroxyisomogroside V will behave like its structurally related counterparts is a high-risk proposition. Its properties must be empirically determined and cannot be reliably inferred from in-class analogs.

C-11 oxidation state mismatch

11-Deoxy vs. 11-hydroxy alters molecular mass (16 Da) and hydrogen-bond capacity; direct substitution may compromise experimental reproducibility.

NMR identity distinction

Absent ¹³C signal at ~78 ppm in target versus mogroside V; procurement without NMR verification risks misidentification of the correct congener.

Functional divergence in scaffold

Single-site modifications in mogrosides are reported to produce divergence in sweetness potency and bioactivity; class substitution may not transfer expected properties.

• [1] Prakash, I.; Chaturvedula, V.S.P. Additional New Minor Cucurbitane Glycosides from Siraitia grosvenorii. Molecules 2014, 19, 3669-3680. View Source
• [2] Chun-Hui, C.; Wang, R.; Zhuang, S.; Pei-Yin, L.; Yi-Chen, L.; Ting-Jang, L. Biotransformation of mogrosides from Siraitia grosvenorii by Ganoderma lucidum mycelium and the purification of mogroside III E by macroporous resins. Journal of Food and Drug Analysis 2020, 28, 74-83. View Source

Differentiation Evidence for 11-Dehydroxyisomogroside V

C-11 Deoxygenation: NMR Comparison with Mogroside V

An exhaustive review of the scientific literature confirms that no peer-reviewed studies have reported quantitative data for 11-dehydroxyisomogroside V regarding sweetness, biological activity (e.g., antioxidant, antidiabetic, anti-inflammatory), or physicochemical stability [1]. This stands in stark contrast to major mogrosides like mogroside V, isomogroside V, 11-oxo-mogroside V, and siamenoside I, for which such data are abundant [2]. The only available information pertains to its isolation and structural elucidation via NMR and mass spectrometry [1].

C-11 Deoxygenation (NMR)

Direct head-to-head comparison

No ¹³C signal at C-11; 16 Da mass difference vs. mogroside V (MW 1271.44 vs. 1287.40).

Supports chromatographic identity confirmation for correct congener procurement.

1D/2D NMR and MS on isolated Siraitia grosvenorii compounds.

Evidence Dimension	Data Availability for Key Performance Metrics (Sweetness, Bioactivity)
Target Compound Data	No quantitative data available
Comparator Or Baseline	Mogroside V: Sweetness 378x sucrose; Maltase inhibition IC50 14 mM [2]. Isomogroside V: Sweetness 500x sucrose [3].
Quantified Difference	Not applicable; data for target compound does not exist
Conditions	Literature review of primary research articles and authoritative databases

Why This Matters

Without quantitative performance data, 11-dehydroxyisomogroside V cannot be scientifically selected over well-characterized analogs for any application requiring predictable sweetness or bioactivity.

• [1] Prakash, I.; Chaturvedula, V.S.P. Additional New Minor Cucurbitane Glycosides from Siraitia grosvenorii. Molecules 2014, 19, 3669-3680. View Source
• [2] Chun-Hui, C.; Wang, R.; Zhuang, S.; Pei-Yin, L.; Yi-Chen, L.; Ting-Jang, L. Biotransformation of mogrosides from Siraitia grosvenorii by Ganoderma lucidum mycelium and the purification of mogroside III E by macroporous resins. Journal of Food and Drug Analysis 2020, 28, 74-83. View Source
• [3] Jia, Z.; Yang, X. A Minor, Sweet Cucurbitane Glycoside from Siraitia Grosvenorii. Natural Product Communications 2009. View Source

Application Scenarios for 11-Dehydroxyisomogroside V

SAR Studies of C-11 Deoxygenated Mogrosides

Given the robust structural characterization by NMR and MS [1], the primary scientifically justifiable application for 11-dehydroxyisomogroside V is as a high-purity reference standard for analytical chemistry. It can be used to identify and quantify this specific compound in natural product extracts, food matrices, or biological samples during research studies. This ensures the accurate detection of this minor component in complex mixtures.

Reference Standard for Mogroside Profiling

For research groups focused on understanding how modifications to the mogroside scaffold affect function, 11-dehydroxyisomogroside V serves as a valuable probe. Its specific structural difference from known, active mogrosides (i.e., the lack of a hydroxyl group at C-11 and its specific stereochemistry) makes it an ideal candidate for comparative SAR studies. Researchers can use it to empirically determine the role of this specific structural motif in binding to sweet taste receptors or biological targets [1].

Natural Product Library Screening for Bioactivity Discovery

The definitive structural data available for 11-dehydroxyisomogroside V [1] can be used to build accurate 3D molecular models. These models can then be employed in computational studies, such as molecular docking simulations, to predict potential interactions with proteins (e.g., the human sweet taste receptor, TAS1R2/TAS1R3) or to calculate physicochemical properties. This application can generate hypotheses for future experimental testing without immediately requiring large quantities of the compound.

Application

Selection Property

Validation Focus

SAR studies of C-11 deoxygenated mogrosides

Single-variable C-11 oxidation-state probe

T1R2/T1R3 binding modulation review

Reference standard for mogroside profiling

NMR-characterized standard, distinct CAS

Chromatographic system suitability verification

Natural product library screening

Unique C-11 deoxygenation scaffold

Dose-response characterization in screening assays

Biosynthetic pathway elucidation

Co-isolated with 11-deoxy congeners

Pathway intermediate monitoring with labeled precursors

• [1] Prakash, I.; Chaturvedula, V.S.P. Additional New Minor Cucurbitane Glycosides from Siraitia grosvenorii. Molecules 2014, 19, 3669-3680. View Source